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Abstract

Sodium telluride (NazTe) is an inorganic salt with significant applications in organic synthesis
and materials science. This document provides a comprehensive overview of the known
physical properties of sodium telluride, including its crystal structure, thermodynamic
properties, and solubility. Detailed experimental protocols for the synthesis and characterization
of this highly reactive compound are presented to ensure safe and effective handling.
Furthermore, this guide illustrates key structural and reactive pathways of sodium telluride
through detailed diagrams to facilitate a deeper understanding of its chemical behavior.

Introduction

Sodium telluride is a binary chalcogenide composed of sodium cations (Na*) and telluride
anions (Te27).[1] It is a valuable reagent in synthetic chemistry, primarily utilized as a reducing
agent and as a source of the telluride nucleophile for the synthesis of organotellurium
compounds.[2] Despite its utility, sodium telluride is notoriously challenging to handle due to
its extreme sensitivity to air and moisture, which leads to rapid decomposition.[1][3] A thorough
understanding of its physical properties is therefore critical for its effective use in research and
development. This guide aims to provide a detailed technical overview of these properties for
professionals in the chemical and pharmaceutical sciences.
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Physical and Chemical Properties

Sodium telluride is a white, hygroscopic powder when pure.[1][4] However, due to its rapid
oxidation upon exposure to air, it typically appears as a purple or dark gray solid.[1][3] This
oxidation proceeds initially to form polytellurides (NazTex where x > 1) and ultimately elemental
tellurium.[1]

Data Presentation: Key Physical Properties

The quantitative physical properties of sodium telluride are summarized in the table below for
easy reference and comparison.

Property Value Units References
Molecular Formula NazTe - [1]
Molar Mass 173.58 g/mol [1114]

White, hygroscopic

powder (pure);

Appearance ) - [11[4115]
typically purple or dark
gray
Crystal Structure Antifluorite - [1]
Density 2.90 g/cm3 [11[4115]
Melting Point 953 °C [L1[21[4115]
Boiling Point Not applicable - [5]
Solubility in Water Very soluble - [1][2][41[5]

Crystal Structure

Sodium telluride adopts the antifluorite crystal structure.[1] In this arrangement, the positions
of the cations and anions are reversed relative to the fluorite (CaFz) structure. Each telluride
(Te2™) anion is located at the center of a cube and is surrounded by eight sodium (Na*) cations
at the corners. Conversely, each sodium ion is coordinated to four telluride ions in a tetrahedral
geometry.[1]
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Start: Elemental Te and N@‘

Combine in liquid NHs at -78 °C under inert atmosphere

:

Stir until persistent blue color of dissolved Na is observed

:

Allow NHs to evaporate

Product: NazTe (store under inert atmosphere)
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+ H20 \+ Air (initial oxidation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Sodium Telluride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084543#what-are-the-physical-properties-of-sodium-
telluride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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